Cas no 98273-68-8 (2,6-dibromo-N-methyl-4-nitroaniline)

• Product Name: 2,6-dibromo-N-methyl-4-nitroaniline
• CAS No: 98273-68-8
• MF: C₇H₆Br₂N₂O₂
• MW: 309.942739963531
• CID: 5615887
• PubChem ID: 67155784
• Update Time: 2025-10-24

2,6-dibromo-N-methyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-N-methyl-4-nitroaniline
• 98273-68-8
• SCHEMBL1772369
• EN300-33048110

• Inchi： 1S/C7H6Br2N2O2/c1-10-7-5(8)2-4(11(12)13)3-6(7)9/h2-3,10H,1H3
• InChI Key： WSFRIZIMPVAHRT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.87755g/mol
• Monoisotopic Mass: 307.87960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.8Ų

Additional information on 2,6-dibromo-N-methyl-4-nitroaniline

Introduction to 2,6-dibromo-N-methyl-4-nitroaniline (CAS No. 98273-68-8)

2,6-dibromo-N-methyl-4-nitroaniline (CAS No. 98273-68-8) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes bromine and nitro functional groups, as well as a methyl substituent. These features contribute to its chemical reactivity and potential utility in various scientific and industrial processes.

The molecular formula of 2,6-dibromo-N-methyl-4-nitroaniline is C₈H₇Br₂N₃O₂, and its molecular weight is approximately 311.05 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane and dimethylformamide (DMF). These solubility properties make it suitable for use in a wide range of chemical reactions and processes.

In the realm of chemical synthesis, 2,6-dibromo-N-methyl-4-nitroaniline serves as an important intermediate for the preparation of more complex molecules. Its bromine substituents can be readily substituted in various nucleophilic substitution reactions, while the nitro group can be reduced to an amino group, providing multiple pathways for further functionalization. Recent studies have explored the use of this compound in the synthesis of novel dyes, pigments, and electronic materials, highlighting its potential in advanced materials science.

In pharmaceutical research, 2,6-dibromo-N-methyl-4-nitroaniline has shown promise as a starting material for the development of new drugs. The presence of bromine and nitro groups can influence the pharmacological properties of derived compounds, such as their solubility, stability, and biological activity. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported that a series of 2,6-dibromo-N-methyl-4-nitroaniline-based compounds exhibited potent anti-inflammatory effects in vitro and in vivo models.

The environmental impact of 2,6-dibromo-N-methyl-4-nitroaniline is also an area of active research. While the compound itself is not classified as hazardous under current regulations, its potential effects on ecosystems are being studied to ensure safe handling and disposal practices. Researchers are exploring methods to minimize the environmental footprint of this compound through green chemistry approaches and sustainable synthesis methods.

In conclusion, 2,6-dibromo-N-methyl-4-nitroaniline (CAS No. 98273-68-8) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure provides a foundation for the development of novel materials and drugs, while ongoing research continues to uncover new possibilities for its use. As the scientific community delves deeper into the properties and applications of this compound, it is likely to play an increasingly important role in advancing various fields of chemistry and related disciplines.